Cas no 81292-74-2 (2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, cis-)

• Product name: 2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, cis-
• CAS No: 81292-74-2
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 704185
• PubChem ID: 12495170

2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 2,5-dihydro-5-methyl-, cis-
• (2R,5R)-5-methyl-2,5-dihydrothiophene-2-carboxylic acid
• 81292-74-2
• DTXSID80500351

• Inchi： InChI=1S/C6H8O2S/c1-4-2-3-5(9-4)6(7)8/h2-5H,1H3,(H,7,8)/t4-,5-/m1/s1
• InChI Key： QWRJYGAVLBMLGY-RFZPGFLSSA-N
• SMILES： CC1C=CC(S1)C(=O)O

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų